Cas no 1249548-97-7 (2-methyl-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 2-methyl-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1249548-97-7
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD16685728
• CID: 4581251
• PubChem ID: 62125881
• Update Time: 2025-06-09

2-methyl-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid
• 2-methyl-3-(1-methylpyrazol-4-yl)propanoic acid
• Z959330822

• MDL： MFCD16685728
• Inchi： 1S/C8H12N2O2/c1-6(8(11)12)3-7-4-9-10(2)5-7/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key： VRENFGFZLQYHLS-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C=NN(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1

Additional information on 2-methyl-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid

Introduction to 2-methyl-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 1249548-97-7) and Its Emerging Applications in Chemical Biology

2-methyl-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid, identified by the chemical compound identifier CAS No. 1249548-97-7, is a structurally intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrazole class, a heterocyclic scaffold known for its broad spectrum of biological activities and utility in drug development. The presence of both methyl and pyrazole substituents in its molecular structure endows it with unique chemical and pharmacological properties, making it a promising candidate for further exploration.

The molecular formula of 2-methyl-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid can be expressed as C₉H₁₃N₂O₂, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a key pharmacophore that contributes to the compound's biological activity. Specifically, the 1-methyl substitution on the pyrazole ring enhances its stability and interaction with biological targets, while the propionic acid moiety at the third position introduces potential sites for further functionalization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. The structural versatility of pyrazole allows for the creation of compounds with diverse biological functions, including antimicrobial, anti-inflammatory, and anticancer activities. 2-methyl-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid has been investigated for its potential role in modulating various biological pathways, particularly those involving enzyme inhibition and signal transduction.

One of the most compelling aspects of this compound is its interaction with metabolic enzymes. Studies have demonstrated that pyrazole derivatives can serve as inhibitors of key enzymes involved in fatty acid metabolism and glucose homeostasis. For instance, 2-methyl-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid has shown promise in preclinical models as an inhibitor of acetyl-CoA carboxylase (ACC), an enzyme critical for lipid synthesis. By modulating ACC activity, this compound may have therapeutic implications in managing metabolic disorders such as obesity and type 2 diabetes.

The compound's potential anticancer applications are also noteworthy. Research indicates that pyrazole-based molecules can interfere with cancer cell proliferation by targeting kinases and other signaling proteins involved in tumor growth. Specifically, 2-methyl-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid has been found to exhibit inhibitory effects on several tyrosine kinases, which are overexpressed in various types of cancer. These findings suggest that this compound could be developed into a novel chemotherapeutic agent or used in combination with existing treatments to enhance their efficacy.

Furthermore, the structural features of 2-methyl-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid make it an attractive scaffold for further derivatization. Medicinal chemists have leveraged this flexibility to design analogs with improved pharmacokinetic properties or enhanced target specificity. For example, modifications at the propionic acid moiety have been explored to enhance solubility or metabolic stability, while alterations to the pyrazole ring have aimed at optimizing binding affinity to biological targets.

The synthesis of 2-methyl-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid involves multi-step organic reactions that highlight the synthetic utility of pyrazole derivatives. Key synthetic strategies include condensation reactions to form the pyrazole ring followed by functional group transformations to introduce the propionic acid side chain. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds, facilitating their use in both academic research and industrial applications.

In conclusion, 2-methyl-3-(1-methyl-1H-pyrazol-4-ylopropanoic acid (CAS No. 1249548-97-7) represents a significant advancement in the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities position it as a valuable tool for investigating novel therapeutic strategies across multiple disease areas. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.